Cgp 36742
Cat. No. B124387
M. Wt: 179.2 g/mol
InChI Key: ONNMDRQRSGKZCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05064819
Procedure details
A solution of 6.7 g of 3-(benzyloxycaronylamino)propyl(n-butyl)phosphinic acid in 125 ml of 36% hydrochloric acid is heated at reflux for 1.5 hour. The mixture is evaporated to an oil and the oil is co-evaporated with water (2×50 ml) to give a white solid. This solid is then dissolved in 50 ml of dry methanol, 1-3 ml of propylene oxide is added and the solution is stirred at room temperature. The precipitated product is collected by filtration and dried to give 3-aminopropyl(n-butyl)phosphinic acid, m.p. 231°-234° (dec.), 31P-NMR : δ=+44.6 ppm (D2O).
Name
3-(benzyloxycaronylamino)propyl(n-butyl)phosphinic acid
Quantity
6.7 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
C(O[N:9](C12C(C)(C)C1CCC(C)C2=O)[CH2:10][CH2:11][CH2:12][P:13]([CH2:16][CH2:17][CH2:18][CH3:19])(=[O:15])[OH:14])C1C=CC=CC=1.C1OC1C>Cl.CO>[NH2:9][CH2:10][CH2:11][CH2:12][P:13]([CH2:16][CH2:17][CH2:18][CH3:19])(=[O:14])[OH:15]
|
Inputs
Step One
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Name
|
3-(benzyloxycaronylamino)propyl(n-butyl)phosphinic acid
|
|
Quantity
|
6.7 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)ON(CCCP(O)(=O)CCCC)C12C(C(CCC1C2(C)C)C)=O
|
|
Name
|
|
|
Quantity
|
125 mL
|
|
Type
|
solvent
|
|
Smiles
|
Cl
|
Step Two
|
Name
|
|
|
Quantity
|
2 (± 1) mL
|
|
Type
|
reactant
|
|
Smiles
|
C1C(C)O1
|
Step Three
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the solution is stirred at room temperature
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
at reflux for 1.5 hour
|
|
Duration
|
1.5 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The mixture is evaporated to an oil
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give a white solid
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The precipitated product is collected by filtration
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NCCCP(O)(=O)CCCC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
